Cas no 3013-48-7 (Hexanedioic acid,1,6-bis[2-(4-bromophenyl)-2-oxoethyl] ester)

Hexanedioic acid,1,6-bis[2-(4-bromophenyl)-2-oxoethyl] ester structure
3013-48-7 structure
Product Name:Hexanedioic acid,1,6-bis[2-(4-bromophenyl)-2-oxoethyl] ester
CAS No:3013-48-7
MF:C22H20Br2O6
MW:540.198605537415
CID:321614
PubChem ID:346547
Update Time:2025-04-19

Hexanedioic acid,1,6-bis[2-(4-bromophenyl)-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,1,6-bis[2-(4-bromophenyl)-2-oxoethyl] ester
    • AC1L858P
    • adipic acid bis-(4-bromo-phenacyl ester)
    • Adipinsaeure-bis-(4-brom-phenacylester)
    • Adipinsaeure-di(p-bromphenacylester)
    • AG-E-98775
    • CTK4G4533
    • NSC404807
    • STK396717
    • AKOS005433713
    • NCGC00341775-01
    • NSC-404807
    • DTXSID60323767
    • bis[2-(4-bromophenyl)-2-oxoethyl] hexanedioate
    • AB01334257-02
    • 3013-48-7
    • Inchi: 1S/C22H20Br2O6/c23-17-9-5-15(6-10-17)19(25)13-29-21(27)3-1-2-4-22(28)30-14-20(26)16-7-11-18(24)12-8-16/h5-12H,1-4,13-14H2
    • InChI Key: ZMMIWCOQCSKBQZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(COC(CCCCC(=O)OCC(C1C=CC(=CC=1)Br)=O)=O)=O

Computed Properties

  • Exact Mass: 537.9626
  • Monoisotopic Mass: 537.96266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.74
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